2-((4-fluorophenyl)thio)-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C18H15FN2OS2/c19-14-5-7-15(8-6-14)24-12-17(22)21-11-13-3-1-9-20-18(13)16-4-2-10-23-16/h1-10H,11-12H2,(H,21,22)
• InChI Key: HGOIGBXFVKTDTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC=CS2)CNC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2OS2
• Molecular Weight: 358.5 g/mol

Description

2-((4-fluorophenyl)thio)-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide is a chemical compound that has gained interest in the scientific community due to its potential use in medicinal chemistry. This compound belongs to the class of thioacetamides and has shown promising results in various studies related to drug discovery.

Mechanism of Action

• Clausen, F., Kischkewitz, M., Bergander, K., & Studer, A. (2019). Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes. Chemical Science, 10(24), 6258–6263
• The Royal Society of Chemistry. Supplementary information for “Catalytic protodeboronation of pinacol boronic esters: formal anti-Markovnikov hydromethylation of alkenes.”

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-((4-fluorophenyl)thio)-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide in lab experiments is its potential as a lead compound for drug discovery. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use.

Future Directions

There are several future directions for research related to 2-((4-fluorophenyl)thio)-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide. Some of these include:
1. Further studies to understand its mechanism of action and optimize its use in drug discovery.
2. Exploration of its potential use in the treatment of other diseases such as diabetes and cardiovascular diseases.
3. Investigation of its pharmacokinetics and pharmacodynamics to determine its efficacy and safety in humans.
4. Development of analogs and derivatives to improve its potency and selectivity.
In conclusion, 2-((4-fluorophenyl)thio)-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide is a promising compound in medicinal chemistry. Its potential use in the treatment of various diseases and its ability to serve as a lead compound for drug discovery make it an important area of research.

Synthesis Methods

The synthesis of 2-((4-fluorophenyl)thio)-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide involves the reaction of 2-(thiophen-2-yl)pyridine-3-carbaldehyde with 4-fluorothiophenol in the presence of a base. The resulting product is then reacted with N-bromosuccinimide and subsequently treated with acetamide to yield the final product.

Scientific Research Applications

2-((4-fluorophenyl)thio)-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide has been extensively studied for its potential use in medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders.